Cas no 84682-29-1 (2-Propenal,3-chloro-3-(4-chlorophenyl)-2-methyl-)

• Product Name: 2-Propenal,3-chloro-3-(4-chlorophenyl)-2-methyl-
• CAS No: 84682-29-1
• MF: C₁₀H₈Cl₂O
• MW: 215.075921058655
• CID: 726511
• PubChem ID: 6365986
• Update Time: 2025-04-19

2-Propenal,3-chloro-3-(4-chlorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-chloro-3-(4-chlorophenyl)-2-methyl-
• 3-chloro-3-(4-chlorophenyl)-2-methylprop-2-enal
• 3-chloro-3-(4-chlorophenyl)methacrylaldehyde
• AKOS020184876
• 84682-29-1
• NS00059499
• EINECS 283-592-5

• Inchi： 1S/C10H8Cl2O/c1-7(6-13)10(12)8-2-4-9(11)5-3-8/h2-6H,1H3/b10-7-
• InChI Key： BHJZUQREERYDNK-YFHOEESVSA-N
• SMILES： Cl/C(=C(\C=O)/C)/C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 213.99522
• Monoisotopic Mass: 213.99522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.2

Experimental Properties

• Density: 1.259
• Boiling Point: 307.5°C at 760 mmHg
• Flash Point: 129°C
• Refractive Index: 1.559